N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-6-methylbenzotriazol-5-yl]butanamide
• InChI: InChI=1S/C18H20N4O2/c1-4-5-18(23)19-15-11-17-16(10-12(15)2)20-22(21-17)13-6-8-14(24-3)9-7-13/h6-11H,4-5H2,1-3H3,(H,19,23)
• InChI Key: UHYKFJYKFRJZPW-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC2=NN(N=C2C=C1C)C3=CC=C(C=C3)OC
• Molecular Formula: C18H20N4O2
• Molecular Weight: 324.4 g/mol

Description

N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MBBT and is a benzotriazole derivative.

Scientific Research Applications

Bioactive Compound Synthesis

Synthesis and Antimicrobial Activity : The synthesis of N-[2-(4-methoxyphenyl)-6-methyl-2H-1,2,3-benzotriazol-5-yl]butanamide derivatives has been explored for their potential in bioactive compound development. These derivatives exhibit promising antimicrobial, anticancer, and antileishmanial activities, suggesting their utility in developing new therapeutic agents. The design and structural elucidation of these compounds, along with their biological activities, provide a foundation for further pharmaceutical research (Sirajuddin et al., 2015).

Chemical Synthesis Techniques

Advanced Synthesis Techniques : Research on benzotriazole derivatives, including the synthesis of compounds for specific applications such as corrosion inhibitors and UV stabilizers, underscores the importance of these compounds in material science and industrial applications. Techniques for synthesizing and characterizing these compounds are crucial for developing new materials with enhanced properties (Zhang et al., 2011).

Photodynamic Therapy and Photophysical Properties

Photodynamic Therapy Applications : The synthesis of benzotriazole derivatives with high singlet oxygen quantum yield is notable for its potential applications in photodynamic therapy (PDT), a treatment modality for cancer. These compounds' photophysical properties, including their fluorescence and singlet oxygen generation, are key factors in their suitability as photosensitizers in PDT (Pişkin et al., 2020).

Environmental Impact and Detection

Detection in Environmental Samples : The presence of benzotriazole and its derivatives in environmental samples, such as sediments and sewage sludge, highlights the need for monitoring and assessing the environmental impact of these compounds. Analytical methods for detecting these substances in various matrices are essential for understanding their distribution and potential ecological effects (Zhang et al., 2011).